Pyrrolidine-1-sulfonyl chloride
Overview
Description
Pyrrolidine-1-sulfonyl chloride (PSC) is an important reagent used in organic synthesis and medicinal chemistry. It is used for the synthesis of a wide range of compounds, including heterocyclic compounds, peptides, peptidomimetics, and other complex molecules. PSC is also used in the preparation of pharmaceuticals, agrochemicals, and other specialty chemicals. The unique features of PSC make it a valuable tool for scientists in many fields.
Scientific Research Applications
Synthesis and Material Development
Pyrrolidine-1-sulfonyl chloride plays a significant role in the synthesis and development of various materials. For instance, it is used in the preparation of fluorinated polyamides containing pyridine and sulfone moieties. These polymers demonstrate high glass transition temperatures, good solubility in organic solvents, and low dielectric constants, making them suitable for electronic applications (Liu et al., 2013).
Catalysis and Chemical Reactions
This compound is also essential in catalysis and various chemical reactions. For example, it is used in synthesizing tetrahydropyridine derivatives via a radical reaction with sulfur dioxide and aryldiazonium tetrafluoroborates. This process, which doesn't require additional catalysts or additives, highlights the compound's versatility in organic synthesis (An & Wu, 2017).
Pharmaceutical Research
In pharmaceutical research, this compound is investigated for its role in creating new compounds with potential therapeutic applications. One study explored its use in synthesizing 1-(arylsulfonyl)pyrrolidines from phenols, demonstrating its utility in developing new chemical entities (Smolobochkin et al., 2017).
Chemical Stability and Reactivity
The chemical stability and reactivity of this compound are central to its applications. Its use in oxidative dehydrogenative aromatization and selective sulfonylation reactions under visible-light photoredox catalysis showcases its reactivity and functional versatility (Muralirajan, Kancherla, & Rueping, 2018).
Safety and Hazards
Future Directions
The future directions in the study of Pyrrolidine-1-sulfonyl chloride and its derivatives seem promising. The pyrrolidine ring is a versatile scaffold for novel biologically active compounds, and this work can guide medicinal chemists to the best approach in the design of new pyrrolidine compounds with different biological profiles .
Mechanism of Action
Target of Action
Pyrrolidine-1-sulfonyl chloride is a derivative of pyrrolidine, a five-membered nitrogen heterocycle . The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The primary targets of pyrrolidine derivatives are often proteins, with target selectivity characterized by the pyrrolidine ring and its derivatives . .
Mode of Action
Pyrrolidine derivatives are known to interact with their targets through various mechanisms, often involving the formation of covalent bonds with target proteins . The stereochemistry of the molecule and the three-dimensional coverage due to the non-planarity of the ring—a phenomenon called “pseudorotation”—can influence the interaction with the target .
Biochemical Pathways
Pyrrolidine derivatives are known to affect various biochemical pathways, depending on their specific targets .
Result of Action
Pyrrolidine derivatives are known to have various biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of pyrrolidine derivatives .
Properties
IUPAC Name |
pyrrolidine-1-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8ClNO2S/c5-9(7,8)6-3-1-2-4-6/h1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRIQCVWTPGVBBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90424357 |
Source
|
| Record name | Pyrrolidine-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424357 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1689-02-7 |
Source
|
| Record name | Pyrrolidine-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424357 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Pyrrolidinesulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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